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Compound of Interest

Compound Name:
4-Nitro-1-propyl-1H-pyrazole-5-

carboxylic acid

CAS No.: 128225-70-7

Cat. No.: B2841300

Get Quote

Executive Summary
This guide provides a technical comparison between N-methyl and N-propyl substituted nitro-

pyrazole carboxylic acids. These scaffolds are critical intermediates in the development of

antimicrobial agents (specifically antitubercular and antifungal) and high-energy materials.

Key Finding: The N-propyl analog generally exhibits superior antimicrobial bioactivity (2–4x

lower MIC) compared to the N-methyl variant, driven primarily by enhanced lipophilicity (LogP)

and membrane permeability. However, the N-methyl analog retains higher aqueous solubility

and metabolic stability, making it the preferred scaffold for fragment-based drug discovery

(FBDD) where steric bulk must be minimized.

Chemical Structure & Physicochemical Profile[1][2]
[3][4][5][6][7][8]
The core scaffold is 1-alkyl-4-nitro-1H-pyrazole-3-carboxylic acid (or 5-carboxylic acid,

depending on tautomer/regioisomer control). The nitro group at position 4 is essential for the
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bioreductive mechanism of action (similar to metronidazole), while the carboxylic acid provides

a handle for further derivatization (amides, esters).

Comparative Physicochemical Data
Feature N-Methyl Analog N-Propyl Analog Impact on Bioactivity

Molecular Weight ~171.11 g/mol ~199.17 g/mol
Propyl adds steric

bulk.

LogP (Est.) 0.5 – 0.8 1.4 – 1.8

Propyl enters lipid

bilayers more

effectively.

Water Solubility High Moderate

Methyl is easier to

formulate in aqueous

media.

Steric Hindrance Low Moderate

Propyl may clash in

small enzymatic

pockets (e.g., active

sites).

Electronic Effect Weak +I effect Stronger +I effect

Propyl slightly

increases electron

density on the ring.

Bioactivity Comparison
Antimicrobial Potency (Bacteria & Fungi)
The nitro-pyrazole moiety functions as a prodrug. Upon entry into the microbial cell, the nitro

group is reduced (by nitroreductases) to toxic nitroso/hydroxylamine radicals that damage

DNA.[1]

N-Propyl Advantage: The propyl chain increases the partition coefficient (LogP), facilitating

passive diffusion across the lipophilic bacterial cell wall (especially in Gram-negative strains

like P. aeruginosa).
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Data Trend: In standard MIC assays against S. aureus, N-propyl derivatives consistently

show lower MIC values (e.g., 16–32 µg/mL) compared to N-methyl analogs (>64 µg/mL) [1]

[2].

Enzyme Inhibition (Kinase/Protease)
When used as a competitive inhibitor scaffold:

N-Methyl Advantage: If the binding pocket is restricted (e.g., ATP-binding sites in certain

kinases), the N-methyl group is tolerated, whereas the N-propyl group often faces steric

penalties.

N-Propyl Advantage: If the target possesses a hydrophobic "selectivity pocket" adjacent to

the binding site, the propyl group can anchor the molecule via Van der Waals interactions,

increasing potency [3].

Mechanistic Logic & SAR Visualization
The following diagram illustrates the Structure-Activity Relationship (SAR) decision logic when

selecting between Methyl and Propyl substitutions.
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Figure 1: SAR Decision Tree. Blue/Green paths indicate optimization for cellular potency; Red

paths indicate optimization for solubility and steric fit.

Experimental Protocols
To validate these differences, the following protocols are recommended. These are designed to

be self-validating systems using internal standards.
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Synthesis of N-Alkyl-4-Nitro-Pyrazole-3-Carboxylic Acids
Objective: Regioselective N-alkylation of 4-nitro-pyrazole-3-carboxylate.

Starting Material: Ethyl 4-nitro-1H-pyrazole-3-carboxylate (1.0 eq).

Base Activation: Dissolve in anhydrous DMF. Add

(1.5 eq) or NaH (1.1 eq) at 0°C. Stir for 30 min to generate the pyrazolate anion.

Alkylation: Add Alkyl Iodide (Methyl Iodide or Propyl Iodide, 1.2 eq) dropwise.

Critical Step: Maintain temperature <20°C to minimize N2-alkylation (regioisomer

byproduct).

Workup: Quench with ice water. Extract with EtOAc.

Hydrolysis: Treat the ester with LiOH (2.0 eq) in THF/Water (1:1) at RT for 4h. Acidify with

1M HCl to precipitate the free acid.

Validation: Confirm Regioisomer (N1 vs N2) using NOESY NMR. N-Propyl protons will show

NOE with C5-H but not Carboxyl group if N1-alkylated (assuming 3-COOH).

Minimum Inhibitory Concentration (MIC) Assay
Objective: Compare bioactivity against S. aureus (ATCC 29213).

Preparation: Dissolve compounds in DMSO (Stock 10 mg/mL).

Dilution: Serial 2-fold dilutions in Mueller-Hinton Broth (MHB) in 96-well plates. Range: 128

µg/mL to 0.25 µg/mL.

Inoculation: Add bacterial suspension (

CFU/mL).

Control: Include Metronidazole (positive control) and DMSO (vehicle control).

Incubation: 37°C for 24 hours.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2841300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Readout: Visual turbidity or OD600 absorbance.

Data Analysis: MIC is the lowest concentration with no visible growth.

Synthesis Workflow Visualization
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Figure 2: General synthesis workflow for N-alkyl nitro-pyrazole carboxylic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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